4-Methyl-2-thiopheneacetic acid

• IUPAC Name: 2-(4-methylthiophen-2-yl)acetic acid
• InChI: InChI=1S/C7H8O2S/c1-5-2-6(10-4-5)3-7(8)9/h2,4H,3H2,1H3,(H,8,9)
• InChI Key: GGTJWZPIMZYFNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)CC(=O)O
• Molecular Formula: C7H8O2S
• Molecular Weight: 156.20 g/mol
• CAS No.: 1005-54-5

Description

4-Methyl-2-thiopheneacetic acid is an organosulfur compound. It is one of the two isomeric thiophene acetic acids. It is prepared from 2-acetylthiophene and is a precursor to the antibiotics cephaloridine and cephalothin.

Synthesis Analysis

The synthesis of this compound involves several steps. It starts with adding thiophene, methylbenzene, and anhydrous aluminium chloride to a reaction container. Methyl chloroacetate is added dropwise while heating to 50-60°C. After cooling the reaction liquid to room temperature, an appropriate amount of ice water and hydrochloric acid is added.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Physical and Chemical Properties Analysis

Thiophene is a colorless liquid with a benzene-like odor. In most of its reactions, it resembles benzene. Physical properties of matter include color, hardness, malleability, solubility, electrical conductivity, density, melting point, and boiling point.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.

Mechanism of Action

Target of Action

4-Methyl-2-thiopheneacetic acid, like other thiophene derivatives, is a potential class of biologically active compounds . . Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Mode of Action

It’s worth noting that many thiophene derivatives are known to inhibit cyclooxygenase (cox) enzymes , which play a crucial role in the inflammatory response. By inhibiting these enzymes, they can potentially reduce inflammation and pain.

Biochemical Pathways

Thiophene derivatives are known to affect various biochemical pathways. For instance, they have been found to inhibit the synthesis of prostaglandins by blocking the action of cyclooxygenase enzymes . This inhibition can lead to a decrease in inflammation and pain.

Result of Action

Given that thiophene derivatives are known to exhibit a variety of pharmacological properties , it’s plausible that this compound may also have similar effects. For instance, it may have anti-inflammatory effects due to potential inhibition of cyclooxygenase enzymes .

Action Environment

It’s known that factors such as ph, temperature, and the presence of other substances can affect the action of many chemical compounds

Biochemical Analysis

Biochemical Properties

Thiophene-based analogs, including 4-Methyl-2-thiopheneacetic acid, have been the focus of many scientists due to their potential as biologically active compounds . They play a crucial role for medicinal chemists to develop advanced compounds with a variety of biological effects

Cellular Effects

The cellular effects of this compound are not well-studied. Thiophene derivatives have been reported to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties

Molecular Mechanism

The molecular mechanism of action of this compound is not well-understood. Thiophene derivatives are synthesized through various reactions, including the Gewald reaction, the Paal–Knorr reaction, and others . These reactions involve complex interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression